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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117 Get Quote

An In-depth Technical Guide to the Synthesis and Manufacturing of C.I. Reactive Orange 86

This technical guide provides a comprehensive overview of the synthesis and manufacturing

process of C.I. Reactive Orange 86 (CAS No: 83929-91-3), an azo-based vinyl sulfone

reactive dye. The information compiled is intended for researchers, scientists, and

professionals in the field of dye chemistry and textile manufacturing.

Chemical Identity and Properties
C.I. Reactive Orange 86 is a reactive dye known for its application in dyeing cellulosic fibers

such as cotton.[1] As a vinyl sulfone dye, it forms a covalent bond with the fiber, ensuring high

wash fastness. The dye is typically supplied as a yellow-orange powder with good water

solubility.[1][2]

While there can be variations in the reported molecular formula for commercial Reactive
Orange 86, a commonly cited formula is C₂₀H₁₆Cl₂N₁₀O₇S₂Na₂.[2] It is important to note that

commercial dyes are often complex mixtures and the exact molecular structure can be

proprietary.

Table 1: Physicochemical Properties of C.I. Reactive Orange 86
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Property Value Reference

CAS Number 83929-91-3 [1]

Molecular Formula C₂₀H₁₆Cl₂N₁₀O₇S₂Na₂ [2]

Appearance Yellow-orange powder [1]

Solubility in Water
150 g/L at 20°C; 180 g/L at

80°C
[1]

Purity (Typical) ≥ 99% [2]

pH (1% Solution) 6-7 [2]

Synthesis Pathway
The synthesis of C.I. Reactive Orange 86 is a multi-step process characteristic of many

reactive azo dyes. It involves the creation of a diazonium salt from a vinyl sulfone precursor,

followed by coupling with a naphthol derivative, and subsequent condensation reactions to

introduce a triazine ring. A likely synthesis route, based on available patent literature, is

outlined below.
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Step 1: Diazotization

Step 2: Azo Coupling
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Step 4: Second Condensation
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Diagram 1: Synthesis Workflow for C.I. Reactive Orange 86

Experimental Protocols
The following experimental protocols are based on a detailed method described in patent

literature for a structurally similar reactive orange dye and represent a plausible synthesis for

C.I. Reactive Orange 86.

Step 1: Diazotization of Vinyl Sulfone Precursor
A solution of para- or meta-aminophenyl sulfatoethyl sulfone (often referred to as para-ester

or meta-ester) is prepared.

The pH of the solution is adjusted to 7.5-8.0 with sodium carbonate.
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A solution of sodium nitrite is added and the mixture is stirred.

The mixture is then slowly added to a solution of hydrochloric acid and ice, maintaining the

temperature between 0-5°C to form the diazonium salt.

Excess nitrous acid is neutralized, and the pH is adjusted to 3.0-3.5 with sodium acetate.

Step 2: Azo Coupling
A solution of sulfonated J-acid (a derivative of 7-amino-4-hydroxynaphthalene-2-sulfonic

acid) is prepared and its pH is adjusted to 6.5-7.0.

The solution is cooled to 3-5°C with ice, and a portion of liquid caustic soda is added.

The previously prepared diazonium salt solution is rapidly added. The temperature is

maintained between 10-12°C with the continuous addition of caustic soda.

After the reaction is complete, the pH is adjusted to 5.5-6.0.

The resulting azo dye intermediate (color base) is precipitated by salting out with sodium

chloride and then filtered.

Step 3: First Condensation with Cyanuric Chloride
Cyanuric chloride is dispersed in an ice-water mixture.

The filtered color base from the previous step is added to the cyanuric chloride suspension.

The temperature is maintained at 0-10°C, and the pH is kept between 6.0 and 7.0 by the

addition of sodium carbonate.

The reaction is allowed to proceed to form the primary condensation product.

Step 4: Second Condensation with 1,3-Diaminobenzoic
Acid

The primary condensation product is filtered.

1,3-diaminobenzoic acid is added to the filtrate.
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The temperature is raised to 20-50°C, and the pH is maintained at 6.0-7.0.

After the reaction is complete, the final dye solution is obtained.

Post-Treatment
The final dye solution is typically subjected to purification processes such as membrane

filtration to remove salts and impurities, followed by spray drying to obtain the powdered form of

C.I. Reactive Orange 86.

Quantitative Data
Specific quantitative data for the synthesis of C.I. Reactive Orange 86 is not widely available

in public literature. However, based on patent information for a similar dye, the following

parameters can be inferred.

Table 2: Key Reaction Parameters

Parameter Value/Range

Diazotization Temperature 0-5°C

Coupling Temperature 10-12°C

First Condensation Temperature 0-10°C

Second Condensation Temperature 20-50°C

pH for Coupling 5.5-6.0

pH for Condensations 6.0-7.0

Final Product Yield Typically high for commercial dye synthesis

Final Product Purity Often >90% after purification

Logical Relationships in Synthesis
The synthesis of C.I. Reactive Orange 86 follows a logical progression of building the complex

dye molecule from simpler precursors.
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Diagram 2: Logical Flow of Synthesis Steps

This guide provides a detailed overview of the synthesis of C.I. Reactive Orange 86 based on

the best available public information. Researchers and manufacturers should note that specific

process parameters may vary depending on the desired product specifications and production

scale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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